2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(1,3,5-trimethylpyrazol-4-yl)isoindole-1,3-dione
• InChI: InChI=1S/C14H13N3O2/c1-8-12(9(2)16(3)15-8)17-13(18)10-6-4-5-7-11(10)14(17)19/h4-7H,1-3H3
• InChI Key: WBHMACSPABIFDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-1H-isoindole-1,3(2H)-dione involves various catalyzed reactions and multicomponent processes. For instance, a Rh(III)-catalyzed dehydrogenative annulation and spirocyclization method has been developed for synthesizing highly functionalized derivatives of this compound, showing broad substrate scope and good functional group tolerance (Shinde et al., 2021). Another approach involves L-proline catalyzed multicomponent reactions for facile access to derivative compounds, highlighting the advantages of this method including no need for column chromatography and a simple reaction procedure (Karamthulla et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds exhibits a variety of interactions and conformations. For example, N-[(3,5-Dimethylpyrazol-1-yl)methyl]phthalimide showcases intramolecular C—H⋯O hydrogen bonding and C—H⋯π interactions stabilizing its structure (Wang et al., 2008).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including oxidation and cyclocondensation, to form a plethora of derivatives with different functionalities. For instance, 4-(p-Chloro)phenyl-1,2,4-triazole-3,5-dione has been used as an effective oxidizing agent for converting 1,3,5-trisubstituted pyrazolines to their corresponding pyrazoles under mild conditions (Zolfigol et al., 2006).

Physical Properties Analysis

The physical properties, such as photophysical behavior, are significant for understanding the applications of these compounds. The annulated product of 2-(1H-pyrazol-1-yl)-1H-indole, for example, showed high absorption and emission values with a large red-shift compared to 2-phenylindole, indicating potential for photophysical applications (Shinde et al., 2021).

Chemical Properties Analysis

The chemical properties of these compounds are largely defined by their reactive functional groups and the possibility of forming various derivatives through reactions like cyclocondensation. For instance, formal [3+3] cyclocondensation has been employed for the synthesis of multifunctional substituted derivatives, showcasing the versatility of these compounds in synthetic chemistry (Dubovtsev et al., 2017).

Scientific Research Applications

Organic Synthesis and Catalysis

Research on related compounds, such as derivatives of pyrazole and isoindole diones, demonstrates their utility in organic synthesis and catalysis. For example, studies have shown that pyrazole derivatives can be effectively used in the oxidation of other substances under mild conditions, highlighting their potential as oxidizing agents or catalysts in organic reactions (Zolfigol et al., 2006). Similarly, Rhodium(III)-catalyzed reactions involving pyrazole and isoindole derivatives have been explored for creating complex molecular structures, indicating their relevance in the synthesis of novel organic compounds (Shinde et al., 2021).

Medicinal Chemistry

In medicinal chemistry, derivatives of isoindole diones have been studied for their biological activities, including antimicrobial properties. Compounds incorporating elements similar to 2-(1,3,5-Trimethyl-1H-pyrazol-4-yl)-1H-isoindole-1,3(2H)-dione structure have shown promise in this area, suggesting potential applications in developing new antibiotics or antifungal agents (Ahmed et al., 2006).

Materials Science

The study of pyrazole and isoindole derivatives extends into materials science, where their properties can be harnessed for applications such as corrosion inhibitors. This is particularly relevant for the protection of metals in aggressive environments, showcasing the compound's potential in industrial applications (Chadli et al., 2017).